Cas no 879292-21-4 (Silodosin b-D-Glucuronide N-Carboxybenzyl O-Methyl Tri-acetate)

Silodosin β-D-Glucuronide N-Carboxybenzyl O-Methyl Tri-acetate is a chemically modified derivative of silodosin, designed to enhance stability and bioavailability for research applications. The β-D-glucuronide moiety improves solubility, while the N-carboxybenzyl and O-methyl tri-acetate groups provide protective functionalities, enabling controlled metabolic processing. This compound is particularly valuable in pharmacokinetic and metabolic studies, where precise modulation of drug release and enzymatic hydrolysis is required. Its structured modifications ensure consistent analytical performance, making it suitable for LC-MS and other advanced detection methods. The tri-acetate configuration further aids in synthetic handling and storage stability, supporting reliable experimental outcomes.

Silodosin b-D-Glucuronide N-Carboxybenzyl O-Methyl Tri-acetate structure

879292-21-4 structure

Product Name:Silodosin b-D-Glucuronide N-Carboxybenzyl O-Methyl Tri-acetate

CAS No:879292-21-4

MF:C₄₆H₅₄F₃N₃O₁₅

MW:945.93

CID:4879998

Update Time:2025-05-30

Silodosin b-D-Glucuronide N-Carboxybenzyl O-Methyl Tri-acetate Chemical and Physical Properties

Names and Identifiers

- Silodosin b-D-Glucuronide N-Carboxybenzyl O-Methyl Tri-acetate

Silodosin b-D-Glucuronide N-Carboxybenzyl O-Methyl Tri-acetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	S465008-0.5mg	Silodosin b-D-Glucuronide N-Carboxybenzyl O-Methyl Tri-acetate	879292-21-4	0.5mg	$ 60.00	2023-02-02
TRC	S465008-1mg	Silodosin b-D-Glucuronide N-Carboxybenzyl O-Methyl Tri-acetate	879292-21-4	1mg	$ 115.00	2023-09-06
TRC	S465008-2.5mg	Silodosin b-D-Glucuronide N-Carboxybenzyl O-Methyl Tri-acetate	879292-21-4	2.5mg	$ 253.00	2023-09-06
TRC	S465008-5mg	Silodosin b-D-Glucuronide N-Carboxybenzyl O-Methyl Tri-acetate	879292-21-4	5mg	$ 69.00	2023-09-06
TRC	S465008-10mg	Silodosin b-D-Glucuronide N-Carboxybenzyl O-Methyl Tri-acetate	879292-21-4	10mg	$884.00	2023-05-17
TRC	S465008-25mg	Silodosin b-D-Glucuronide N-Carboxybenzyl O-Methyl Tri-acetate	879292-21-4	25mg	$1918.00	2023-05-17
TRC	S465008-.5mg	Silodosin b-D-Glucuronide N-Carboxybenzyl O-Methyl Tri-acetate	879292-21-4	5mg	$69.00	2023-05-17

Silodosin b-D-Glucuronide N-Carboxybenzyl O-Methyl Tri-acetate Related Literature

1. Aggregation kinetics and gel formation in modestly concentrated suspensions of oppositely charged model ceramic colloids: a numerical study

M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
2. An amorphous carbon nitride/NiO/CoN-based composite: a highly efficient nonprecious electrode for supercapacitors and the oxygen evolution reaction†

Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
3. An automatic determination of thoria in thoria-urania mixtures

Analyst, 1966,91, 208-210
4. Alumina coating on 5 V lithium cobalt fluorophosphate cathode material for lithium secondary batteries – synthesis and electrochemical properties†

S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
5. An intermolecular C–C coupling reaction of iridium complexes†

Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960

Additional information on Silodosin b-D-Glucuronide N-Carboxybenzyl O-Methyl Tri-acetate

Silodosin b-D-Glucuronide N-Carboxybenzyl O-Methyl Tri-acetate: A Comprehensive Overview of Its Properties and Applications

Silodosin b-D-Glucuronide N-Carboxybenzyl O-Methyl Tri-acetate (CAS No. 879292-21-4) is a chemically modified derivative of Silodosin, a well-known therapeutic agent. This compound plays a critical role in pharmaceutical research, particularly in the development of prodrugs and metabolite studies. The N-Carboxybenzyl and O-Methyl Tri-acetate modifications enhance its stability and bioavailability, making it a valuable intermediate in drug synthesis.

Recent advancements in drug delivery systems have sparked significant interest in Silodosin b-D-Glucuronide derivatives. Researchers are exploring its potential to improve targeted therapy for urological conditions, a topic frequently searched in medical and pharmaceutical forums. The compound’s unique glucuronidation pathway is also a hot topic, as it relates to reducing drug toxicity and enhancing metabolic efficiency—key concerns in modern pharmacotherapy.

From a structural perspective, the tri-acetate groups in Silodosin b-D-Glucuronide N-Carboxybenzyl O-Methyl Tri-acetate provide steric protection, preventing premature hydrolysis in the gastrointestinal tract. This feature aligns with current trends in prodrug design, a highly searched term in AI-driven drug discovery platforms. The compound’s CAS No. 879292-21-4 is often referenced in patent literature, underscoring its commercial and scientific relevance.

In analytical chemistry, this compound is used as a reference standard for quantifying Silodosin metabolites in biological samples. Laboratories worldwide rely on its high purity (>98%) to ensure accurate results in LC-MS and HPLC assays. The growing demand for precision medicine has further amplified the need for reliable standards like Silodosin b-D-Glucuronide N-Carboxybenzyl O-Methyl Tri-acetate, as evidenced by rising Google Scholar citations.

Environmental and regulatory considerations are also part of the discourse. The compound’s biodegradability and low ecotoxicity make it a sustainable choice for green chemistry initiatives—a trending topic among environmentally conscious researchers. Its synthesis often involves enzymatic catalysis, another frequently searched keyword in biotech circles.

In summary, Silodosin b-D-Glucuronide N-Carboxybenzyl O-Methyl Tri-acetate (CAS No. 879292-21-4) bridges multiple disciplines, from medicinal chemistry to environmental science. Its applications in prodrug development, metabolite analysis, and green synthesis position it as a compound of enduring interest in both academic and industrial settings.